Cas no 868662-64-0 (2-(trifluoromethyl)quinoline-6-carbonitrile)

• Product Name: 2-(trifluoromethyl)quinoline-6-carbonitrile
• CAS No: 868662-64-0
• MF: C₁₁H₅F₃N₂
• MW: 222.166012525558
• CID: 1856881
• PubChem ID: 11715530
• Update Time: 2025-04-21

2-(trifluoromethyl)quinoline-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethyl)quinoline-6-carbonitrile
• 2-Trifluoromethylquinoline-6-carbonitrile
• LogP
• 2‐TRIFLUOROMETHYLQUINOLINE‐6‐CARBONITRILE
• 868662-64-0
• AKOS015945132
• T50041
• DTXSID80471052
• PRWOBMOPXURCSM-UHFFFAOYSA-N

• Inchi： 1S/C11H5F3N2/c12-11(13,14)10-4-2-8-5-7(6-15)1-3-9(8)16-10/h1-5H
• InChI Key： PRWOBMOPXURCSM-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C2C=C(C#N)C=CC2=N1)(F)F

Computed Properties

• Exact Mass: 222.04048265Da
• Monoisotopic Mass: 222.04048265Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Density: 1.396
• Boiling Point: 306.195°C at 760 mmHg
• Flash Point: 138.982°C
• Refractive Index: 1.563